Cas no 93820-43-0 (isooctanoic acid, compound with cyclohexylamine (1:1))

93820-43-0 structure
Product name:isooctanoic acid, compound with cyclohexylamine (1:1)
isooctanoic acid, compound with cyclohexylamine (1:1) Chemical and Physical Properties
Names and Identifiers
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- isooctanoic acid, compound with cyclohexylamine (1:1)
- cyclohexanamine,6-methylheptanoic acid
- 6-Methylheptanoic acid--cyclohexanamine (1/1)
- DTXSID50917735
- EINECS 298-622-2
- 93820-43-0
-
- Inchi: InChI=1S/C8H16O2.C6H13N/c1-7(2)5-3-4-6-8(9)10;7-6-4-2-1-3-5-6/h7H,3-6H2,1-2H3,(H,9,10);6H,1-5,7H2
- InChI Key: JPXIRBIAASOZOR-UHFFFAOYSA-N
- SMILES: CC(C)CCCCC(=O)O.C1CCC(CC1)N
Computed Properties
- Exact Mass: 243.22
- Monoisotopic Mass: 243.22
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 144
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
isooctanoic acid, compound with cyclohexylamine (1:1) Related Literature
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Marleen Renders,Emily Miller,Curtis H. Lam,David M. Perrin Org. Biomol. Chem., 2017,15, 1980-1989
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